Cas no 1258650-20-2 (2-{3-(2-chlorophenyl)methoxyphenyl}acetic acid)

• Product Name: 2-{3-(2-chlorophenyl)methoxyphenyl}acetic acid
• CAS No: 1258650-20-2
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 5557752
• Update Time: 2025-06-08

2-{3-(2-chlorophenyl)methoxyphenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2-chlorophenyl)methoxyphenyl}acetic acid

• Inchi： 1S/C15H13ClO3/c16-14-7-2-1-5-12(14)10-19-13-6-3-4-11(8-13)9-15(17)18/h1-8H,9-10H2,(H,17,18)
• InChI Key： KTKKTWYBSNJANI-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC(OCC2=CC=CC=C2Cl)=C1

Additional information on 2-{3-(2-chlorophenyl)methoxyphenyl}acetic acid

Compound CAS No. 1258650-20-2: 2-{3-(2-Chlorophenyl)Methoxyphenyl}Acetic Acid

The compound with CAS No. 1258650-20-2, known as 2-{3-(2-chlorophenyl)methoxyphenyl}acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development and chemical synthesis.

Chemical Structure and Properties

The molecular structure of 2-{3-(2-chlorophenyl)methoxyphenyl}acetic acid consists of a phenolic group substituted with a methoxy group at the 3-position, which is further connected to a 2-chlorophenyl group. The acetic acid moiety attached to this aromatic system introduces carboxylic acid functionality, enhancing its chemical reactivity and biological activity.

Recent Research Findings

Recent studies have explored the biological activity of this compound, particularly its potential as a precursor in drug design. Researchers have reported that 2-{3-(2-chlorophenyl)methoxyphenyl}acetic acid exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications.

Synthesis and Applications

The synthesis of this compound involves multi-step organic reactions, including nucleophilic aromatic substitution and oxidation processes. Recent advancements in catalytic methods have improved the yield and efficiency of its production.

Future Prospects

Ongoing research is focused on optimizing the synthesis of CAS No. 1258650-20-2 and exploring its bioavailability and pharmacokinetics. These studies aim to unlock its full potential in pharmaceuticals and related industries.